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Compound of Interest

Compound Name: MC 1080-d4

Cat. No.: B1161044 Get Quote

References
1. Sodium fluoroacetate - Wikipedia [en.wikipedia.org]

2. sciencelearn.org.nz [sciencelearn.org.nz]

3. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio
[aquigenbio.com]

4. Deuterium in drug discovery: progress, opportunities and challenges - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Preliminary studies using MC 1080-d4]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1161044#preliminary-studies-using-mc-1080-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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